Cas no 1195619-32-9 (3-nitro-4-(propan-2-yl)-1H-pyrrole)

• Product Name: 3-nitro-4-(propan-2-yl)-1H-pyrrole
• CAS No: 1195619-32-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4576846
• Update Time: 2025-06-11

3-nitro-4-(propan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(1-methylethyl)-4-nitro-
• 3-Isopropyl-4-nitro-1H-pyrrole
• 3-nitro-4-(propan-2-yl)-1H-pyrrole

• Inchi： 1S/C7H10N2O2/c1-5(2)6-3-8-4-7(6)9(10)11/h3-5,8H,1-2H3
• InChI Key： UUZXWBHCTVLAON-UHFFFAOYSA-N
• SMILES： N1C=C([N+]([O-])=O)C(C(C)C)=C1

Additional information on 3-nitro-4-(propan-2-yl)-1H-pyrrole

The Chemical Compound CAS No. 1195619-32-9: 3-Nitro-4-(Propan-2-Yl)-1H-Pyrrole

The compound CAS No. 1195619-32-9, also known as 3-nitro-4-(propan-2-yl)-1H-pyrrole, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrrole family, which is a five-membered ring containing one nitrogen atom and four carbon atoms. The substitution pattern of this compound includes a nitro group at the 3-position and an isopropyl group at the 4-position, making it a derivative of pyrrole with unique electronic and structural properties.

The synthesis of 3-nitro-4-(propan-2-yl)-1H-pyrrole involves a series of organic reactions, including nitration and alkylation processes. The nitration step typically employs mixed acid conditions (such as concentrated sulfuric acid and nitric acid) to introduce the nitro group onto the pyrrole ring. The alkylation step, on the other hand, involves the introduction of the isopropyl group at the 4-position, which can be achieved through Friedel-Crafts alkylation or other suitable methods. The regioselectivity of these reactions is crucial to obtaining the desired product with high purity and yield.

Recent studies have highlighted the potential applications of 3-nitro-4-(propan-2-yl)-1H-pyrrole in materials science, particularly in the development of advanced materials for energy storage and electronics. The compound's electronic properties make it a promising candidate for use in organic semiconductors, where its ability to undergo redox reactions could enhance device performance. Additionally, its structural versatility allows for further functionalization, enabling tailored properties for specific applications.

In terms of biological applications, 3-nitro-substituted pyrroles have been shown to exhibit interesting pharmacological properties. For instance, they can act as antioxidants or modulators of cellular signaling pathways. The presence of the nitro group introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Furthermore, the isopropyl group at the 4-position enhances hydrophobicity, potentially improving membrane permeability and bioavailability in biological systems.

The latest research has also explored the use of 3-nitro-4-(propan-2-yl)-1H-pyrrole in catalysis. Its ability to act as a ligand or a precursor for metal complexes has opened new avenues in homogeneous catalysis. For example, transition metal complexes derived from this compound have shown promise in catalyzing important organic transformations, such as C-H activation and cross-coupling reactions.

In conclusion, CAS No. 1195619-32-9 (3-nitro-4-(propan-2-yl)-1H-pyrrole) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas such as materials science, pharmacology, and catalysis.